Cas no 6569-83-1 (7-Oxabicyclo[2.2.1]hepta-2,5-diene)

• Product name: 7-Oxabicyclo[2.2.1]hepta-2,5-diene
• CAS No: 6569-83-1
• MF: C₆H₆O
• MW: 94.1112418174744
• CID: 511356
• PubChem ID: 1512660

7-Oxabicyclo[2.2.1]hepta-2,5-diene Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[2.2.1]hepta-2,5-diene
• 7-Oxa-2,5-norbornadiene
• 7-OXANORBORNADIENE
• 7-Oxa-bicyclo[2.2.1]hepta-2,5-diene
• AKOS006272780
• Q7115109
• Oxanorbornadiene
• DTXSID90363757
• 6569-83-1

• Inchi： InChI=1S/C6H6O/c1-2-6-4-3-5(1)7-6/h1-6H
• InChI Key： YKCNBNDWSATCJL-UHFFFAOYSA-N
• SMILES： C1=CC2C=CC1O2

Computed Properties

• Exact Mass: 94.04188
• Monoisotopic Mass: 94.041864811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23